Cas no 5169-63-1 (4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine)

4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine structure
5169-63-1 structure
Product Name:4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
CAS No:5169-63-1
MF:C14H17N5O
MW:271.317682027817
CID:1573668
PubChem ID:747997
Update Time:2025-04-21

4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[1-(3-methylbutyl)benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
    • 4-[1-(3-Methyl-butyl)-1H-benzoimidazol-2-yl]-furazan-3-ylamine
    • BAS 04912261
    • AC1LF75D
    • SureCN1905525
    • MLS000121028
    • MolPort-001-998-754
    • HMS2337B11
    • ZINC00193665
    • AKOS000626560
    • CCG-115206
    • 4-[1-(3-Methyl-butyl)-1H-benzoimidazol-2-yl]-furazan-3-ylamine; BAS 04912261; AC1LF75D; SureCN1905525; MLS000121028; MolPort-001-998-754; HMS2337B11; ZINC00193665; AKOS000626560; CCG-115206;
    • DTXSID50353679
    • 5169-63-1
    • CHEMBL1540268
    • REGID_for_CID_747997
    • SMR000118486
    • SCHEMBL1905525
    • EU-0015657
    • Inchi: 1S/C14H17N5O/c1-9(2)7-8-19-11-6-4-3-5-10(11)16-14(19)12-13(15)18-20-17-12/h3-6,9H,7-8H2,1-2H3,(H2,15,18)
    • InChI Key: WMKJVBKGTSRIQT-UHFFFAOYSA-N
    • SMILES: O1N=C(C(C2=NC3C=CC=CC=3N2CCC(C)C)=N1)N

Computed Properties

  • Exact Mass: 271.14351
  • Monoisotopic Mass: 271.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 473.5°C at 760 mmHg
  • Flash Point: 240.1°C
  • Refractive Index: 1.683
  • PSA: 82.76
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk